Cas no 2034307-66-7 (1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone)

• Product Name: 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone
• CAS No: 2034307-66-7
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 6309674
• PubChem ID: 121017124
• Update Time: 2025-05-21

1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2034307-66-7
• AKOS026689013
• F6472-7822
• 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)azetidin-1-yl]-2-pyridin-3-ylethanone
• 2-(pyridin-3-yl)-1-[3-(1,2,3,4-tetrahydroisoquinolin-2-yl)azetidin-1-yl]ethan-1-one
• 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone

• Inchi： 1S/C19H21N3O/c23-19(10-15-4-3-8-20-11-15)22-13-18(14-22)21-9-7-16-5-1-2-6-17(16)12-21/h1-6,8,11,18H,7,9-10,12-14H2
• InChI Key： BLORVSLOOCQLDX-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=CC=1)N1CC(C1)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.4Ų

Additional information on 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone

Comprehensive Overview of 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone (CAS No. 2034307-66-7)

The compound 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone (CAS No. 2034307-66-7) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This molecule combines a dihydroisoquinoline moiety with an azetidine ring and a pyridine-containing side chain, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeting protein-protein interactions for therapeutic development.

In the context of modern drug design, the azetidine ring is a critical pharmacophore due to its conformational rigidity and metabolic stability. When paired with the dihydroisoquinoline core, this structure exhibits enhanced binding affinity to biological targets, a feature highly sought after in cancer research and neurodegenerative disease studies. The inclusion of a pyridin-3-yl group further augments its solubility and bioavailability, addressing common challenges in small-molecule drug development. These attributes make CAS No. 2034307-66-7 a compelling subject for structure-activity relationship (SAR) investigations.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone. Machine learning models predict its potential as a selective inhibitor for enzymes involved in inflammatory pathways, a hot topic in autoimmune disease therapeutics. Additionally, its heterocyclic architecture aligns with the growing demand for fragment-based drug design, where modular components are optimized for target engagement. This synergy between computational tools and experimental validation underscores the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of CAS No. 2034307-66-7 involves multi-step strategies, including aza-Michael additions and N-alkylation reactions. The azetidine ring formation often employs cyclization techniques under mild conditions to preserve the integrity of the dihydroisoquinoline framework. Such methodologies are frequently discussed in green chemistry forums, reflecting the industry's shift toward sustainable synthesis. Analytical characterization via LC-MS and NMR confirms the compound's high purity, a prerequisite for preclinical evaluations.

The pharmacological profile of 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone is under active exploration, with preliminary data suggesting low cytotoxicity and favorable ADME properties. These traits are critical for its candidacy in central nervous system (CNS) drug development, where blood-brain barrier penetration is essential. Furthermore, its structural similarity to known allosteric modulators has spurred interest in its potential to address drug-resistant targets, a pressing concern in infectious disease management.

In summary, CAS No. 2034307-66-7 represents a promising intersection of medicinal chemistry and biotechnology. Its multifaceted applications—from kinase inhibition to CNS targeting—position it as a valuable tool for both academic and industrial research. As the scientific community continues to unravel its mechanisms, this compound may pave the way for novel therapies in areas like oncology, inflammation, and neurology.